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Compound of Interest

Compound Name: Red 27

Cat. No.: B1172320

Abstract

Phloxine B, also known as Acid Red 92 or D&C Red No. 28, is a synthetic xanthene dye with a
vibrant red color.[1][2] It is a derivative of fluorescein, characterized by the presence of four
bromine atoms on the xanthene ring and four chlorine atoms on the carboxyphenyl ring.[1][3]
This technical guide provides a comprehensive overview of the chemical structure, formula,
and physicochemical properties of Phloxine B. It details its spectral characteristics, solubility,
and key applications in scientific research, including its use as a biological stain, viability dye,
and antimicrobial agent.[1] Detailed protocols for common experimental procedures are also
provided for researchers, scientists, and professionals in drug development.

Chemical Identity and Physicochemical Properties

Phloxine B is an organic sodium salt with a complex, halogenated structure that contributes to
its vivid color and utility in various applications.[2][4] It is typically supplied as a red to brown
crystalline solid.[1][5]

Chemical and Physical Data Summary

The key quantitative data for Phloxine B are summarized in the tables below for easy reference
and comparison.

Table 1: Chemical Identifiers and Molecular Properties of Phloxine B
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Parameter Value Reference
Disodium 2',4',5',7'-tetrabromo-
4,5,6,7-tetrachloro-3-oxo-3H-

IUPAC Name _ [1]
spiro[[4]benzofuran-1,9'-
xanthene]-3',6'-bis(olate)

Acid Red 92, C.1. 45410, D&C

Synonyms ) [1][617]
Red No. 28, Cyanosine

CAS Number 18472-87-2 [11[21[4]

Molecular Formula C20H2BraClaNaz20s [11[4116]

Molecular Weight 829.63 g/mol [1][6]

Appearance Red to brown powder [11[3]

Table 2: Spectroscopic and Solubility Properties of Phloxine B

Parameter Value Reference

Absorption Maximum (Amax) ~540-551 nm [11[5]1[8]

Emission Maximum ~564 nm [11[3]

o 83,000 L-mol~t-cm~t at 550 nm

Molar Absorptivity (€) ) [9]
in ethanol

Solubility in Water Soluble [1112][3]

Solubility in PBS (pH 7.2) ~10 mg/mL [5][10]

Solubility in Ethanol ~2 mg/mL [5][10]

Solubility in DMSO ~30 mg/mL [5][10]

Solubility in DMF ~30 mg/mL [5][10]

Chemical Structure
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Phloxine B's structure is derived from fluorescein, with significant halogenation. It consists of a
xanthene core substituted with four bromine atoms and a spiro-linked tetrachlorinated
carboxyphenyl ring. This extensive halogenation is responsible for its distinct spectral
properties and its efficacy as a photosensitizer.[1]

Caption: Chemical structure of Phloxine B (C20H2Br4ClaNaz0s).

Experimental Protocols and Applications

Phloxine B is a versatile dye used in various scientific applications, from histology to
microbiology. Its utility stems from its strong staining capabilities and its photodynamic
properties.

Staining Protocol: Hematoxylin-Phloxine-Saffron (HPS)

HPS staining is a histological method used to highlight cytoplasm and connective tissue.
Phloxine B serves as the counterstain to hematoxylin.

Methodology:

» Deparaffinization and Rehydration:

o

Immerse slides in Xylene (2 changes, 5 minutes each).

[¢]

Transfer to 100% Ethanol (2 changes, 3 minutes each).

[¢]

Transfer to 95% Ethanol (2 minutes).

[e]

Transfer to 70% Ethanol (2 minutes).

Rinse in distilled water.

o

» Nuclear Staining:

[¢]

Immerse in Mayer's Hematoxylin for 5-10 minutes.

[e]

Rinse in running tap water for 5 minutes.

o

"Blue" the sections in Scott's Tap Water Substitute for 1-2 minutes.
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o Rinse in running tap water for 5 minutes.
o Cytoplasmic Staining:
o Immerse in 0.5% aqueous Phloxine B solution for 1-3 minutes.
o Rinse briefly in tap water.
 Differentiation and Saffron Staining:
o Dehydrate through 95% ethanol and absolute ethanol (1 minute each).
o Immerse in Saffron solution for 5-10 minutes.
o Rinse quickly in absolute ethanol.
e Clearing and Mounting:
o Clear in Xylene (2 changes, 3 minutes each).
o Mount with a permanent mounting medium.
Expected Results:
e Nuclei: Blue/Purple
o Cytoplasm, Muscle: Shades of Red/Pink

» Collagen: Yellow/Orange

Cell Viability Assay Protocol (Yeast)

Phloxine B can be used as a viability dye because it is excluded by live cells with intact
membranes but penetrates and stains dead cells.[1]

Methodology:

e Prepare Staining Solution: Prepare a 10 pg/mL solution of Phloxine B in a suitable buffer
(e.g., PBS).
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o Cell Preparation: Harvest yeast cells from culture and wash once with PBS. Resuspend the
cell pellet in PBS to a concentration of approximately 1x10° cells/mL.

» Staining: Add an equal volume of the Phloxine B staining solution to the cell suspension.
Incubate at room temperature for 5-10 minutes in the dark.

e Analysis:

o Microscopy: Place a small aliquot on a hemocytometer. Count the total number of cells
and the number of red-stained (dead) cells using a fluorescence microscope.

o Flow Cytometry: Analyze the stained cell suspension using a flow cytometer. Live cells will
show low fluorescence, while dead cells will exhibit a strong red fluorescent signal.

Workflow Diagram:

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. Harvest & Wash Cells

:

2. Resuspend in PBS

:

3. Add Phloxine B Solution

l

4. Incubate (5-10 min)

:

5. Analyze

Visual Count\High-Throughput

nalysis Method

Microscopy

e Flow Cytometry

Click to download full resolution via product page

Caption: Workflow for cell viability assessment using Phloxine B.

Antimicrobial Activity

Phloxine B exhibits antimicrobial properties, particularly against Gram-positive bacteria like
methicillin-resistant Staphylococcus aureus (MRSA).[5] Its mechanism involves photodynamic
action, where upon exposure to light, it generates reactive oxygen species that cause oxidative
damage to bacterial cells.[3] Minimum inhibitory concentrations (MIC) can be as low as 25 pM.

[1]
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Safety and Handling

Phloxine B should be handled with care in a laboratory setting. It is considered an eye irritant.
[11] Standard personal protective equipment (PPE), including safety glasses, gloves, and a lab
coat, should be worn.[12][13] Avoid inhalation of the powder and direct contact with skin and
eyes.[11][12] Store the compound in a tightly closed container in a dry, well-ventilated area.[14]
For humans, the FDA has deemed Phloxine B safe up to a daily dosage of 1.25 mg/kg for
specific applications.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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